BENGHE Foundational & Exploratory

Check Availability & Pricing

Methionine Sulfoximine: A Comprehensive
Technical Guide for Researchers and Drug
Development Professionals

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Methionine Sulfoximine
CAS No.: 15985-39-4
Cat. No.: B1674966
Get Quote
& J

This guide provides a detailed technical overview of methionine sulfoximine (MSO), a pivotal
molecule in the fields of neuroscience, cancer biology, and plant science. As a potent and
irreversible inhibitor of glutamine synthetase, MSO has been instrumental in unraveling
fundamental biochemical pathways. This document is structured to provide researchers,
scientists, and drug development professionals with a comprehensive understanding of MSQO's
chemical properties, structure, synthesis, and mechanism of action, along with practical
insights into its application.

Core Chemical and Physical Properties

A thorough understanding of the physicochemical properties of methionine sulfoximine is
fundamental to its effective use in experimental design. MSO is a synthetic amino acid analog
that serves as a powerful tool for studying glutamine metabolism.
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Property Value Source
Molecular Formula C5H12N203S [1]
Molecular Weight 180.23 g/mol [2]
Melting Point >210 °C (with decomposition) [2]
Appearance White to off-white solid [3]
Soluble in water (up to 100
Solubility mg/mL in PBS) and sparingly [4]
soluble in ethanol.
Store at 2-8°C for long-term
Storage [2]

stability.

Expert Insight: The high water solubility of MSO is a significant advantage, facilitating its use in

aqueous buffers for a wide range of biological experiments, including cell culture and in vivo

studies. The decomposition at its melting point highlights the importance of proper storage

conditions to prevent degradation and ensure experimental reproducibility.

The Three-Dimensional Architecture of Methionine

Sulfoximine

The biological activity of MSO is intimately linked to its three-dimensional structure, which

allows it to mimic glutamate and interact with the active site of glutamine synthetase.
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Synthesis of Methionine Sulfoximine

Oxidation (e.g., H202 L-Methionine Sulfoxide Imination (e.g., NaN3, H2S04/Oleum) =E.-Methionine Sulfoximinej

Glutamine Synthetase Catalytic Cycle Inhibition by Methionine Sulfoximine
[Glutamate] [ ATP ] [Methionine Sulfoximinej [MSO-Phosphate]
-
//
/m/ Phosphorylation

-

Glutamine Synthetase (GS)

G—Glutamyl Phosphate Intermediata [ ADP ]

Glutamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Methionine Sulfoximine | C5SH12N203S | CID 89034 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2.thomassci.com [thomassci.com]

e 3. Thermo Scientific Chemicals L-Methionine sulfoximine, 98+% 250 mg | Buy Online |
Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

e 4. medchemexpress.com [medchemexpress.com]

» To cite this document: BenchChem. [Methionine Sulfoximine: A Comprehensive Technical
Guide for Researchers and Drug Development Professionals]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1674966/docs#methionine-
sulfoximine-a-comprehensive-technical-guide-for-researchers-and-drug-development-
professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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